molecular formula C10H13FO B8581127 3-(2-Fluoro-5-methylphenyl)-1-propanol

3-(2-Fluoro-5-methylphenyl)-1-propanol

Cat. No.: B8581127
M. Wt: 168.21 g/mol
InChI Key: DHTJKPWJLVYJBH-UHFFFAOYSA-N
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Description

3-(2-Fluoro-5-methylphenyl)-1-propanol is an aromatic alcohol featuring a fluorinated and methyl-substituted phenyl ring attached to a propanol backbone. The fluorine atom is positioned at the ortho (2nd) position relative to the propanol chain, while a methyl group occupies the meta (5th) position. This structural arrangement confers unique electronic and steric properties, influencing reactivity, solubility, and intermolecular interactions. While direct experimental data for this compound are unavailable in the provided evidence, insights can be extrapolated from structurally related analogs (see Sections 2–3) .

Properties

Molecular Formula

C10H13FO

Molecular Weight

168.21 g/mol

IUPAC Name

3-(2-fluoro-5-methylphenyl)propan-1-ol

InChI

InChI=1S/C10H13FO/c1-8-4-5-10(11)9(7-8)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3

InChI Key

DHTJKPWJLVYJBH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)F)CCCO

Origin of Product

United States

Comparison with Similar Compounds

Research Implications and Limitations

  • Data Gaps: Experimental data for this compound are absent in the provided evidence. Predictions rely on analogs with shared substituents or functional groups.

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